Cas no 61873-94-7 (4-(Benzyloxy)-3-nitrophenylacetic Acid)

• Product Name: 4-(Benzyloxy)-3-nitrophenylacetic Acid
• CAS No: 61873-94-7
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 464064
• Update Time: 2025-08-05

4-(Benzyloxy)-3-nitrophenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-nitro-4-(phenylmethoxy)-
• 2-(3-nitro-4-phenylmethoxyphenyl)acetic acid
• 4-(Benzyloxy)-3-nitrophenylacetic Acid

• Inchi： 1S/C15H13NO5/c17-15(18)9-12-6-7-14(13(8-12)16(19)20)21-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)
• InChI Key： QWQAHUSIRNIMKQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(CC(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.07939

Experimental Properties

• PSA: 89.67

Additional information on 4-(Benzyloxy)-3-nitrophenylacetic Acid

4-(Benzyloxy)-3-Nitrophenylacetic Acid: A Comprehensive Overview

4-(Benzyloxy)-3-nitrophenylacetic acid (CAS No. 61873-94-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzyl ether group and a nitro substituent on the phenyl ring, making it an interesting subject for various scientific investigations.

The chemical formula of 4-(Benzyloxy)-3-nitrophenylacetic acid is C₁₄H₁₁NO₅. Its molecular weight is 273.24 g/mol, and it exhibits distinct physical properties such as a melting point of 160-162°C. The compound's solubility in water is limited, but it is soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups.

In the realm of medicinal chemistry, 4-(Benzyloxy)-3-nitrophenylacetic acid has garnered attention due to its potential as a building block for the synthesis of more complex molecules. Recent studies have explored its use in the development of anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The nitro group in 4-(Benzyloxy)-3-nitrophenylacetic acid plays a crucial role in its biological activity. Nitro compounds are known for their ability to undergo reduction to form amino compounds, which can have diverse biological effects. This property has been leveraged in the design of prodrugs that are activated under specific physiological conditions. A notable example is the use of nitro compounds as prodrugs for cancer therapy, where they are reduced to active forms by enzymes overexpressed in tumor tissues.

Beyond its medicinal applications, 4-(Benzyloxy)-3-nitrophenylacetic acid has also found utility in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of polymers and other advanced materials. Research published in Advanced Materials in 2021 demonstrated that derivatives of this compound could be used to create highly conductive polymers with potential applications in electronic devices and sensors.

The synthesis of 4-(Benzyloxy)-3-nitrophenylacetic acid typically involves several steps, including nitration, esterification, and hydrolysis. One common synthetic route starts with the nitration of 4-benzyloxyphenol to form 4-benzyloxy-3-nitrophenol, followed by esterification with acetic anhydride to produce the corresponding ester. The final step involves hydrolysis to obtain the desired carboxylic acid. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The safety profile of 4-(Benzyloxy)-3-nitrophenylacetic acid is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 4-(Benzyloxy)-3-nitrophenylacetic acid (CAS No. 61873-94-7) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.